Cas no 927800-97-3 (4-Bromo-1-iodoisoquinoline)

4-Bromo-1-iodoisoquinoline structure

4-Bromo-1-iodoisoquinoline structure

Product Name:4-Bromo-1-iodoisoquinoline

CAS No:927800-97-3

MF:C₉H₅BrIN

MW:333.95117354393

CID:1082040

PubChem ID:17750592

Update Time:2025-04-20

4-Bromo-1-iodoisoquinoline Chemical and Physical Properties

Names and Identifiers

- 4-Bromo-1-iodoisoquinoline
- 927800-97-3
- CMB80097
- YLCOJMDBTWKXEJ-UHFFFAOYSA-N
- SCHEMBL3047353
- W17800
- FT-0747380
- MFCD07700286
- DTXSID40590591
- DA-21459
- Inchi： 1S/C9H5BrIN/c10-8-5-12-9(11)7-4-2-1-3-6(7)8/h1-5H
- InChI Key： YLCOJMDBTWKXEJ-UHFFFAOYSA-N
- SMILES： IC1C2C=CC=CC=2C(=CN=1)Br

Computed Properties

Exact Mass: 332.86501g/mol
Monoisotopic Mass: 332.86501g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 165
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.5
Topological Polar Surface Area: 12.9Å²

4-Bromo-1-iodoisoquinoline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM144086-1g	4-bromo-1-iodoisoquinoline	927800-97-3	95%	1g	$720	2021-08-05
Chemenu	CM144086-1g	4-bromo-1-iodoisoquinoline	927800-97-3	95%	1g	$***	2023-05-29
Alichem	A189004118-1g	4-Bromo-1-iodoisoquinoline	927800-97-3	95%	1g	$638.60	2023-08-31
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1679674-5g	4-Bromo-1-iodoisoquinoline	927800-97-3	98%	5g	￥19600.00	2025-08-06
Crysdot LLC	CD11011649-1g	4-Bromo-1-iodoisoquinoline	927800-97-3	95+%	1g	$762	2024-07-19
AK Scientific	6336CX-1g	4-Bromo-1-iodoisoquinoline	927800-97-3	95%	1g	$1260	2025-08-06
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY467410-1g	4-Bromo-1-iodoisoquinoline	927800-97-3	≥95%	1g	¥6600.00	2025-08-06
eNovation Chemicals LLC	Y4121174-0.25g	4-Bromo-1-iodoisoquinoline	927800-97-3	95%	0.25g	$490	2025-08-06
eNovation Chemicals LLC	Y4121174-1g	4-Bromo-1-iodoisoquinoline	927800-97-3	95%	1g	$1235	2025-08-06
ChemShuttle	201107-1g	4-Bromo-1-iodoisoquinoline	927800-97-3	95%	1g	$300.00	2025-08-06

4-Bromo-1-iodoisoquinoline Related Literature

1. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
2. Aggregation, pretransitional behavior, and optical properties in the isotropic phase of lyotropic chromonic liquid crystals studied in high magnetic fields

Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
3. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
4. Aggregated-fluorescent detection of PFAS with a simple chip

Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
5. An amorphous Cu–In–S nanoparticle-based precursor ink with improved atom economy for CuInSe2 solar cells with 10.85% efficiency†

Green Chem., 2017,19, 1268-1277

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